Cas no 39461-20-6 (Nigellone)

• Product Name: Nigellone
• CAS No: 39461-20-6
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 309525
• PubChem ID: 398941
• Update Time: 2025-04-19

Nigellone Chemical and Physical Properties

Names and Identifiers

• Nigellone
• Q15633913
• Dithymoquinone
• NSC709309
• DTXSID701045771
• NSC-709309
• 39461-20-6

• Inchi： 1S/C20H24O4/c1-9(2)11-7-13(21)19(5)17(15(11)23)20(6)14(22)8-12(10(3)4)16(24)18(19)20/h7-10,17-18H,1-6H3
• InChI Key： FPRGRROJPRIHJP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)C(C2C3(C(C=C(C(C)C)C(C3C21C)=O)=O)C)=O

Computed Properties

• Exact Mass: 328.16745924g/mol
• Monoisotopic Mass: 328.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ileabethane, pseudopterane or nor-sandresane diterpenoids